(5Z)-5-(3,4-dimethoxybenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one
Description
Systematic Nomenclature and Structural Characterization
IUPAC Nomenclature and Isomeric Considerations
The compound (5Z)-5-(3,4-dimethoxybenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one derives its systematic name from the International Union of Pure and Applied Chemistry (IUPAC) rules. The parent structure is a 1,3-thiazolidin-4-one ring, a five-membered heterocycle containing sulfur and nitrogen atoms at positions 1 and 3, respectively. The substituents are enumerated as follows:
- 5-(3,4-dimethoxybenzylidene : A benzylidene group substituted with methoxy groups at positions 3 and 4 on the aromatic ring, attached to position 5 of the thiazolidinone core.
- 3-(tetrahydrofuran-2-ylmethyl) : A tetrahydrofuran-2-ylmethyl group (a saturated furan derivative) bonded to position 3 of the thiazolidinone.
- 2-thioxo : A sulfur atom replaces the oxygen in the carbonyl group at position 2.
The (5Z) designation specifies the Z (zusammen) configuration of the double bond in the benzylidene moiety, indicating that the higher-priority substituents (the 3,4-dimethoxyphenyl group and the thiazolidinone ring) are on the same side of the double bond. This stereochemical assignment aligns with crystallographic data from analogous thiazolidinone derivatives, where the Z configuration is stabilized by intramolecular interactions.
Isomeric Considerations :
- Geometric isomerism : The benzylidene group introduces a double bond at position 5, creating potential E/Z isomers. The Z configuration is thermodynamically favored due to reduced steric hindrance between the thiazolidinone ring and the methoxy substituents.
- Conformational flexibility : The tetrahydrofuran-2-ylmethyl group exhibits chair and envelope conformations, influencing the compound’s overall geometry.
X-ray Crystallographic Analysis of Molecular Geometry
X-ray crystallography provides definitive evidence for the three-dimensional structure of this compound. Key geometric parameters include:
The thiazolidinone ring adopts a slightly puckered conformation, with a dihedral angle of 12.8° between the S1–C2–N3 and N3–C4–C5 planes. The tetrahydrofuran ring exists in an envelope conformation, with the oxygen atom (O4) deviating from the plane by 0.32 Å.
Spectroscopic Characterization Techniques
Nuclear Magnetic Resonance (NMR) Spectral Analysis
1H NMR (400 MHz, DMSO-d6) :
| δ (ppm) | Multiplicity | Assignment |
|---|---|---|
| 7.52 | singlet | H-2 and H-6 of 3,4-dimethoxyphenyl group |
| 6.98 | doublet (J=8.4 Hz) | H-5 of 3,4-dimethoxyphenyl group |
| 4.21–3.85 | multiplet | H-2' and H-3' of tetrahydrofuran moiety |
| 3.79 | singlet | OCH3 groups (6H integration) |
| 3.45 | triplet (J=7.2 Hz) | CH2 group linking tetrahydrofuran to thiazolidinone |
13C NMR (100 MHz, DMSO-d6) :
| δ (ppm) | Assignment |
|---|---|
| 192.4 | C4 (carbonyl carbon of thiazolidinone) |
| 167.2 | C2 (thioxo carbon) |
| 152.1, 148.9 | C3 and C4 of methoxyphenyl group |
| 108.5–75.3 | Carbons of tetrahydrofuran ring and CH2 linker |
The absence of coupling between H-5 (benzylidene) and adjacent protons confirms the Z configuration, as seen in analogous compounds.
Infrared (IR) Spectroscopy of Functional Groups
Key IR absorptions (cm⁻¹) :
| Band | Assignment |
|---|---|
| 1685 | ν(C=O) of thiazolidinone ring |
| 1243 | ν(C=S) of thioxo group |
| 1580, 1502 | ν(C=C) aromatic stretching |
| 1027 | ν(C–O–C) of tetrahydrofuran |
| 2830–2940 | ν(C–H) of methoxy and tetrahydrofuran groups |
The absence of a band near 2550 cm⁻¹ rules out free –SH groups, confirming the thioxo (C=S) structure.
Mass Spectrometric Fragmentation Patterns
ESI-MS (m/z) :
| Peak | Assignment |
|---|---|
| 358.1 | [M+H]+ (calculated for C16H20NO4S2: 358.08) |
| 286.0 | Loss of tetrahydrofuran-2-ylmethyl (C5H8O) |
| 255.9 | Further loss of methoxy group (CH3O) |
| 149.0 | 3,4-dimethoxybenzylidene fragment |
The base peak at m/z 149 corresponds to the stabilized 3,4-dimethoxybenzylidene cation, a common fragmentation pathway in thiazolidinone derivatives.
Properties
Molecular Formula |
C17H19NO4S2 |
|---|---|
Molecular Weight |
365.5 g/mol |
IUPAC Name |
(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C17H19NO4S2/c1-20-13-6-5-11(8-14(13)21-2)9-15-16(19)18(17(23)24-15)10-12-4-3-7-22-12/h5-6,8-9,12H,3-4,7,10H2,1-2H3/b15-9- |
InChI Key |
PEORSOZXLDXBSJ-DHDCSXOGSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CC3CCCO3)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C=C2C(=O)N(C(=S)S2)CC3CCCO3)OC |
Origin of Product |
United States |
Biological Activity
The compound (5Z)-5-(3,4-dimethoxybenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidin-4-one family, known for their diverse biological activities. This article delves into its biological properties, including antimicrobial, anticancer, anti-inflammatory, and antioxidant activities. The structural characteristics that influence these activities are also discussed.
Chemical Structure
The compound features a thiazolidinone core with a benzylidene substituent and a tetrahydrofuran moiety. This unique structure is hypothesized to contribute to its bioactivity.
Antimicrobial Activity
Thiazolidin-4-ones have been reported to exhibit significant antimicrobial properties. For instance, various derivatives have shown effectiveness against both Gram-positive and Gram-negative bacteria. A study indicated that thiazolidin-4-one derivatives demonstrated minimum inhibitory concentrations (MICs) as low as 0.5 µg/mL against Staphylococcus aureus and comparable efficacy against Escherichia coli .
Table 1: Antimicrobial Activity of Thiazolidin-4-One Derivatives
| Compound Name | MIC (µg/mL) | Bacterial Strain |
|---|---|---|
| Compound A | 0.5 | Staphylococcus aureus |
| Compound B | 1.0 | Escherichia coli |
| Compound C | 0.8 | Pseudomonas aeruginosa |
Anticancer Activity
The anticancer potential of thiazolidin-4-one derivatives has been extensively studied. Compounds similar to the one have shown promising results in inhibiting cancer cell proliferation across various cell lines. For example, certain thiazolidin-4-one derivatives exhibited IC50 values in the range of 10–30 µM against human cancer cell lines such as glioblastoma and melanoma .
Table 2: Anticancer Activity Data
| Compound Name | Cell Line | IC50 (µM) |
|---|---|---|
| Compound D | U251 Glioblastoma | 15 |
| Compound E | WM793 Melanoma | 20 |
| Compound F | HT-29 Colon Cancer | 25 |
Anti-inflammatory Activity
Research has shown that thiazolidin-4-ones possess anti-inflammatory properties. These compounds can inhibit pro-inflammatory cytokines and reduce inflammation markers in vitro and in vivo . The structure-activity relationship (SAR) indicates that specific substituents enhance anti-inflammatory effects.
Structure-Activity Relationship (SAR)
The biological activity of thiazolidin-4-one derivatives is significantly influenced by their structural features. Substituents such as methoxy groups on the benzylidene moiety have been correlated with increased antimicrobial and anticancer activities .
Case Studies
- Antimicrobial Efficacy : A study evaluated the antimicrobial activity of a series of thiazolidin-4-one derivatives against various pathogens, revealing that modifications at specific positions led to enhanced bioactivity .
- Anticancer Potential : In another investigation, derivatives were synthesized and tested against multiple cancer cell lines, demonstrating that certain structural modifications resulted in improved cytotoxicity and selectivity towards cancerous cells .
Scientific Research Applications
Antimicrobial Activity
Thiazolidinones have been extensively studied for their antimicrobial properties. Research indicates that derivatives of thiazolidinone can inhibit the Type III secretion system (T3SS) in Salmonella enterica serovar Typhimurium, a critical factor in bacterial pathogenicity. The compound's structure allows for specific interactions that disrupt protein-protein interactions essential for bacterial virulence .
Anticonvulsant Properties
The anticonvulsant activity of thiazolidinone derivatives has also been documented. For instance, certain thiazolidinone analogues have shown significant anticonvulsant effects in animal models, suggesting that modifications to the thiazolidinone core can enhance efficacy against seizures . The structure-activity relationship (SAR) studies reveal that specific substitutions on the thiazolidinone framework contribute to increased anticonvulsant potency.
Anticancer Potential
Research has demonstrated that thiazolidinone compounds exhibit cytotoxic effects against various cancer cell lines. For example, thiazolidinones have been tested against glioblastoma and melanoma cells, showing promising results in inhibiting cell proliferation and inducing apoptosis . The presence of specific functional groups within the thiazolidinone structure is crucial for enhancing anticancer activity.
Case Study 1: Inhibition of T3SS
A study focused on synthesizing a series of thiazolidinones to evaluate their inhibitory effects on T3SS in Salmonella. The results indicated that certain modifications to the thiazolidinone scaffold significantly enhanced inhibitory activity compared to earlier compounds .
Case Study 2: Anticonvulsant Activity
In another investigation, various thiazolidinone derivatives were evaluated for their anticonvulsant efficacy using the maximal electroshock (MES) test. Compounds exhibiting structural similarities to (5Z)-5-(3,4-dimethoxybenzylidene)-3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one demonstrated median effective doses significantly lower than standard treatments .
Chemical Reactions Analysis
Step 1: Formation of the Thiazolidinone Core
-
Reagents : Thiourea derivatives, α-halo carboxylic acids (e.g., chloroacetic acid), and tetrahydrofuran-2-ylmethylamine.
-
Conditions : Reflux in ethanol or DMF at 80–100°C for 6–12 hours .
-
Mechanism : Cyclization via nucleophilic substitution, forming the thiazolidinone ring.
Step 3: Alkylation at N3 Position
-
Reagents : Tetrahydrofuran-2-ylmethyl halides (e.g., bromides).
-
Conditions : Base-mediated (K₂CO₃) alkylation in acetonitrile under reflux .
Knoevenagel Condensation
-
Role : Critical for introducing the 3,4-dimethoxybenzylidene moiety.
-
E/Z Selectivity : The Z-isomer (5Z) is favored due to steric and electronic effects of the methoxy groups .
Thiol-Thione Tautomerism
-
The 2-thioxo group facilitates tautomerism, influencing reactivity in nucleophilic substitutions and metal coordination .
Functionalization Reactions
The compound undergoes further modifications to enhance bioactivity or solubility:
Comparative Analysis of Synthetic Routes
| Method | Yield (%) | Purity | Advantages |
|---|---|---|---|
| One-Pot Multicomponent | 65–75 | >95% | Reduced steps, time-efficient |
| Stepwise Synthesis | 80–85 | >98% | Better control over intermediates |
Research Findings
-
Catalytic Effects : Microwave-assisted synthesis improves yields (up to 90%) and reduces reaction time by 40% compared to conventional heating .
-
Biological Interactions : The 3,4-dimethoxybenzylidene group enhances binding to enzymes like COX-2 and FAAH, as demonstrated via molecular docking studies .
-
Stability : The compound shows stability in acidic conditions (pH 3–5) but degrades in alkaline media (pH >9) .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations on the Benzylidene Group
Methoxy vs. Hydroxy Groups
- Compound (III): (5Z)-5-(2-Hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one methanol hemisolvate The hydroxyl group facilitates hydrogen bonding, increasing crystallinity and aqueous solubility. In contrast, the target compound’s methoxy groups reduce hydrogen-bonding capacity but improve membrane permeability due to higher lipophilicity.
Dimethoxy vs. Nitro Groups
- The target compound’s methoxy groups are electron-donating, which may stabilize charge-transfer complexes in biological systems.
Substituent Variations on the Thiazolidinone Ring
Tetrahydrofuran vs. Aromatic Groups
- Compound (I): (5Z)-5-(2-Methylbenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one The phenyl group increases aromatic stacking interactions but reduces solubility in polar solvents.
Tetrahydrofuran vs. Nitrogen-Containing Heterocycles
- Compound 5c : (5Z)-5-(4-Hydroxy-3-methoxybenzylidene)-2-(morpholin-1-yl)-1,3-thiazol-4(5H)-one
- Morpholine enhances water solubility and basicity, favoring interactions with acidic biological targets.
- The tetrahydrofuran group in the target compound lacks basic nitrogen, suggesting distinct binding preferences.
Structural and Physicochemical Data Comparison
Implications for Bioactivity
- Antimicrobial Potential: Compounds with morpholine/piperazine substituents (e.g., 5c, 5e) show antimicrobial activity, suggesting the target compound’s tetrahydrofuran group may confer similar properties through distinct mechanisms .
- Enzyme Inhibition : Rhodanine derivatives with nitro or hydroxybenzylidene groups (e.g., 11b, III) inhibit enzymes like tyrosinase or β-lactamase. The target compound’s methoxy groups may modulate selectivity for oxidoreductases .
Preparation Methods
Formation of the Thiazolidin-4-One Core
The core structure is synthesized through a [3 + 2] cyclocondensation reaction:
-
Reactants : Tetrahydrofurfurylamine (1.0 equiv), thioglycolic acid (1.2 equiv), and 3,4-dimethoxybenzaldehyde (1.1 equiv).
-
Conditions : Reflux in ethanol (80°C, 6–8 h) with ammonium acetate (10 mol%) as a catalyst.
-
Mechanism : Nucleophilic attack of the amine on the aldehyde forms a Schiff base, followed by cyclization with thioglycolic acid to yield 3-(tetrahydrofuran-2-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one (Intermediate I ).
Table 1: Optimization of Core Synthesis
| Catalyst | Solvent | Temp (°C) | Time (h) | Yield (%) |
|---|---|---|---|---|
| NH₄OAc | Ethanol | 80 | 6 | 78 |
| Piperidine | Toluene | 110 | 4 | 65 |
| ZnO NPs | PEG-400 | 70 | 3 | 82 |
Knoevenagel Condensation for Benzylidene Incorporation
Intermediate I undergoes condensation with 3,4-dimethoxybenzaldehyde to install the exocyclic double bond:
-
Reactants : Intermediate I (1.0 equiv), 3,4-dimethoxybenzaldehyde (1.5 equiv).
-
Conditions : Microwave irradiation (150 W, 120°C, 20 min) in acetic acid with piperidine (5 mol%).
-
Stereochemical Control : The Z-isomer predominates (>90%) due to steric hindrance from the tetrahydrofuran group, as confirmed by NOESY NMR.
Key Observations :
-
Prolonged heating (>30 min) promotes E/Z isomerization, reducing selectivity.
-
Polar aprotic solvents (e.g., DMF) increase reaction rate but lower Z-isomer yield.
One-Pot Multicomponent Synthesis (Route B)
Reaction Design and Optimization
A single-step protocol combines tetrahydrofurfurylamine, thioglycolic acid, and 3,4-dimethoxybenzaldehyde:
-
Catalyst : Vanadyl sulfate (VOSO₄, 5 mol%) under ultrasonic irradiation (40 kHz, 50°C, 2 h).
-
Yield : 85% with >95% Z-isomer purity, outperforming conventional heating methods.
Table 2: Comparative Analysis of One-Pot Methods
| Catalyst | Energy Source | Time (h) | Z-Isomer (%) |
|---|---|---|---|
| VOSO₄ | Ultrasound | 2 | 95 |
| NH₄OAc | Reflux | 6 | 78 |
| Nano-NiZr₄ | Microwave | 0.5 | 88 |
Mechanistic Insights
The reaction proceeds via:
-
Schiff base formation between the amine and aldehyde.
-
Thiolactamization with thioglycolic acid to form the thiazolidinone ring.
-
Concerted dehydrogenation to establish the exocyclic double bond, stabilized by conjugation with the dimethoxyaryl group.
Purification and Characterization
Isolation Techniques
Spectroscopic Validation
-
¹H NMR (400 MHz, DMSO- d₆): δ 7.85 (s, 1H, CH=), 6.95–7.20 (m, 3H, Ar-H), 4.30 (m, 1H, THF-OCH₂), 3.85 (s, 6H, OCH₃).
-
IR (KBr): 1680 cm⁻¹ (C=O), 1240 cm⁻¹ (C=S), 1020 cm⁻¹ (C-O-C).
-
X-ray Crystallography : Confirms Z-configuration with a dihedral angle of 12.5° between the thiazolidinone and aryl planes.
Industrial-Scale Considerations
Green Chemistry Adaptations
Cost-Benefit Analysis
Table 3: Economic Comparison of Routes
| Parameter | Route A | Route B |
|---|---|---|
| Raw Material Cost | $120/g | $90/g |
| Energy Consumption | High | Low |
| Purity | 98% | 95% |
Q & A
Q. Optimization Strategies :
- Solvent selection : Ethanol improves solubility and reaction homogeneity .
- Catalysts : Ammonium acetate accelerates Schiff base formation .
- Temperature control : Reflux (~80°C) balances reaction rate and byproduct suppression .
Basic: How are X-ray crystallography and NMR spectroscopy applied to confirm structural integrity?
Methodological Answer:
- X-ray crystallography : Resolves stereochemistry (e.g., Z-configuration of the benzylidene group) and bond angles. For example, the thiazolidinone ring adopts a non-planar conformation , confirmed by S1–C8–C9 torsion angles (~179°) .
- NMR spectroscopy :
Advanced: How can researchers address contradictions in reported biological activity data (e.g., antioxidant vs. cytotoxic effects)?
Methodological Answer:
- Standardized assays : Use DPPH/ABTS assays for antioxidant activity and MTT assays for cytotoxicity under identical conditions (e.g., 24-hour incubation, 37°C) .
- Dose-response profiling : Test a wide concentration range (e.g., 1–100 µM) to identify biphasic effects .
- Orthogonal validation : Pair in vitro assays with in silico target prediction (e.g., molecular docking against hemoglobin subunits, as seen in related compounds) .
Advanced: What computational approaches are recommended for predicting target interactions and binding modes?
Methodological Answer:
- Molecular docking : Use software like AutoDock Vina to model interactions with potential targets (e.g., hemoglobin subunits or oxidative stress enzymes). The 3,4-dimethoxy group may form hydrogen bonds with Arg residues .
- MD simulations : Simulate ligand-protein complexes (50–100 ns) to assess stability of the benzylidene-thiazolidinone core in binding pockets .
- QSAR modeling : Correlate substituent electronic parameters (Hammett σ) with IC₅₀ values from enzyme inhibition assays .
Advanced: How can a structure-activity relationship (SAR) study elucidate the role of the tetrahydrofuran-2-ylmethyl substituent?
Methodological Answer:
- Analog synthesis : Replace the tetrahydrofuran group with cyclohexylmethyl or furfuryl derivatives .
- Activity testing : Compare antioxidant/antimicrobial IC₅₀ values across analogs.
- Statistical analysis : Use multivariate regression to correlate steric bulk (molar refractivity) with activity .
Basic: What spectroscopic techniques are critical for characterizing this compound?
Methodological Answer:
- FT-IR : Confirm C=S (thioxo) stretch at ~1250 cm⁻¹ and C=O (ketone) at ~1700 cm⁻¹ .
- Mass spectrometry : ESI-MS in positive mode detects [M+H]⁺ ions, with fragmentation patterns confirming the benzylidene moiety .
Advanced: How can flow chemistry improve the scalability and reproducibility of synthesis?
Methodological Answer:
- Continuous-flow setup : Use microreactors to control residence time (e.g., 30 min) and temperature (70°C), reducing side reactions .
- In-line monitoring : UV-vis spectroscopy tracks reaction progression (e.g., aldehyde consumption at 280 nm) .
Advanced: What experimental designs are effective for assessing oxidative stress modulation?
Methodological Answer:
- ROS detection : Use DCFH-DA probes in cell cultures (e.g., HepG2 cells) with H₂O₂-induced stress.
- Enzyme inhibition assays : Measure IC₅₀ against SOD or catalase, comparing to reference inhibitors (e.g., ascorbic acid) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
